3-{[(Dimethyl-1,2-oxazol-4-yl)methyl](methyl)amino}propanoic acid hydrochloride

• IUPAC Name: 3-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl-methylamino]propanoic acid;hydrochloride
• InChI: InChI=1S/C10H16N2O3.ClH/c1-7-9(8(2)15-11-7)6-12(3)5-4-10(13)14;/h4-6H2,1-3H3,(H,13,14);1H
• InChI Key: XBQSRUBQUHJMID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN(C)CCC(=O)O.Cl
• Molecular Formula: C10H17ClN2O3
• Molecular Weight: 248.70 g/mol
• CAS RN: 1427381-00-7

Description

The compound contains an oxazole ring, which is a five-membered heterocyclic moiety commonly found in various bioactive natural products and pharmaceuticals. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities.

Molecular Structure Analysis

The compound contains an oxazole ring, which is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

In synthetic chemistry, derivatives of the mentioned compound have been utilized as precursors or intermediates in the synthesis of complex molecules. For instance, one study detailed the synthesis of macrocycles and their precursors, highlighting the process of direct amide cyclization from linear precursors, which involves intermediate compounds with structures similar to the specified chemical (Linden, Iliev, & Heimgartner, 2006). Another research effort focused on the functional modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with various amine compounds, aiming for applications in medical fields due to enhanced thermal stability and biological activities (Aly & El-Mohdy, 2015).

Material Science and Polymer Chemistry

The compound's derivatives have also found applications in material science, particularly in modifying polymers to enhance their properties. The study by Aly and El-Mohdy (2015) on radiation-induced hydrogels demonstrates the potential for creating advanced materials with specific thermal and biological characteristics suitable for medical applications.

Polymorphism in Pharmaceutical Compounds

Research into polymorphism of pharmaceutical compounds, which can significantly affect the efficacy and stability of drugs, has also involved compounds structurally related to "3-{(Dimethyl-1,2-oxazol-4-yl)methylamino}propanoic acid hydrochloride." For example, a study on ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride explored two polymorphic forms using spectroscopic and diffractometric techniques, providing insights into analytical challenges in pharmaceutical development (Vogt, Williams, Johnson, & Copley, 2013).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Given the presence of the oxazole ring, it might interact with various biological targets, as oxazole derivatives have been found to exhibit a wide range of biological activities.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, mechanism of action, and biological activity. Given the wide range of biological activities exhibited by oxazole derivatives, this compound could potentially have interesting bioactive properties.